![molecular formula C11H18N4O2S B3924008 2-(2-hydroxyethyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide](/img/structure/B3924008.png)
2-(2-hydroxyethyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide
Overview
Description
2-(2-hydroxyethyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential benefits in scientific research. This compound is commonly referred to as HET0016 and is a selective inhibitor of 20-HETE synthesis. It has been shown to have a wide range of biochemical and physiological effects, making it a promising tool for studying various biological processes.
Mechanism of Action
HET0016 is a selective inhibitor of 20-HETE synthesis, which is a key mediator of vascular tone and blood pressure regulation. By inhibiting the production of 20-HETE, HET0016 reduces vasoconstriction and has a vasodilatory effect. HET0016 has also been shown to have anti-inflammatory effects, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
HET0016 has a wide range of biochemical and physiological effects, including vasodilation, inhibition of 20-HETE synthesis, and anti-inflammatory effects. These effects make HET0016 a promising tool for studying various biological processes and may have potential therapeutic applications in the treatment of cardiovascular disease, cancer, and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using HET0016 in lab experiments is its ability to selectively inhibit 20-HETE synthesis. This allows researchers to study the specific effects of 20-HETE on various biological processes. However, there are also some limitations to using HET0016 in lab experiments. For example, HET0016 may have off-target effects that could complicate the interpretation of results. Additionally, the effects of HET0016 may vary depending on the cell or tissue type being studied.
Future Directions
There are several future directions for research on HET0016. One potential area of research is the development of more selective inhibitors of 20-HETE synthesis. This could help to reduce off-target effects and improve the specificity of the inhibitor. Additionally, further studies are needed to determine the potential therapeutic applications of HET0016 in the treatment of cardiovascular disease, cancer, and inflammation. Finally, more research is needed to understand the full range of biochemical and physiological effects of HET0016 and its potential role in various biological processes.
Scientific Research Applications
HET0016 has been used in a wide range of scientific research applications, including studies of cardiovascular disease, cancer, and inflammation. In cardiovascular research, HET0016 has been shown to inhibit the production of 20-HETE, a potent vasoconstrictor that is involved in the regulation of blood pressure. This inhibition has been shown to have beneficial effects on blood pressure regulation and may have potential therapeutic applications in the treatment of hypertension.
properties
IUPAC Name |
2-(2-hydroxyethyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O2S/c1-8-13-14-10(18-8)12-11(17)15-6-3-2-4-9(15)5-7-16/h9,16H,2-7H2,1H3,(H,12,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMBNWJJSLCQMOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)N2CCCCC2CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.